6-chloro-N-[(1S)-1-phenylethyl]pyrazin-2-amine

• IUPAC Name: 6-chloro-N-[(1S)-1-phenylethyl]pyrazin-2-amine
• InChI: InChI=1S/C12H12ClN3/c1-9(10-5-3-2-4-6-10)15-12-8-14-7-11(13)16-12/h2-9H,1H3,(H,15,16)/t9-/m0/s1
• InChI Key: JZKMKUMKDDCQRK-VIFPVBQESA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=CN=CC(=N2)Cl
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)NC2=CN=CC(=N2)Cl
• Molecular Formula: C12H12ClN3
• DSSTOX Substance ID: DTXSID60729740
• Molecular Weight: 233.69 g/mol
• CAS RN: 445264-59-5

Description

6-chloro-N-[(1S)-1-phenylethyl]pyrazin-2-amine is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. It is a pyrazine derivative that has shown promising results in various studies related to neuroscience, cancer research, and drug discovery.

Mechanism of Action

The mechanism of action of 6-chloro-N-[(1S)-1-phenylethyl]pyrazin-2-amine is not fully understood. However, it has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which increases the receptor's sensitivity to acetylcholine. This results in an increase in calcium influx and subsequent activation of downstream signaling pathways. In cancer cells, it has been shown to induce apoptosis by activating the p38 mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
6-chloro-N-[(1S)-1-phenylethyl]pyrazin-2-amine has been shown to have various biochemical and physiological effects. In neuroscience, it has been shown to improve cognitive function and memory in animal models. In cancer cells, it has been shown to induce apoptosis and inhibit cell growth. Additionally, it has been shown to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 6-chloro-N-[(1S)-1-phenylethyl]pyrazin-2-amine in lab experiments is its potential use in drug discovery research. It has been shown to have similar properties to other compounds that have been studied for their potential use in treating various diseases. Additionally, it has been shown to have low toxicity and good bioavailability. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 6-chloro-N-[(1S)-1-phenylethyl]pyrazin-2-amine. One direction is to further investigate its potential use in neuroscience, particularly in the treatment of cognitive disorders such as Alzheimer's disease. Another direction is to explore its potential use in cancer therapy, either alone or in combination with other drugs. Additionally, future research could focus on identifying new compounds with similar properties to 6-chloro-N-[(1S)-1-phenylethyl]pyrazin-2-amine for use in drug discovery research.

Scientific Research Applications

6-chloro-N-[(1S)-1-phenylethyl]pyrazin-2-amine has been studied for its potential use in various scientific research applications. In neuroscience, it has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory. It has also been studied for its potential use in cancer research, where it has been shown to inhibit the growth of cancer cells by inducing apoptosis. Additionally, it has been used in drug discovery research to identify new compounds with similar properties.